Cas no 18706-26-8 (2-(Trifluoromethyl)quinoline-4-carbonitrile)

• Product Name: 2-(Trifluoromethyl)quinoline-4-carbonitrile
• CAS No: 18706-26-8
• MF: C₁₁H₅F₃N₂
• MW: 222.166012525558
• CID: 855163
• PubChem ID: 56972922
• Update Time: 2025-05-26

2-(Trifluoromethyl)quinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)quinoline-4-carbonitrile
• 4-Quinolinecarbonitrile, 2-(trifluoromethyl)-
• 2-trifluoromethyl-quinoline-4-carbonitrile
• 4-Cyan-2-trifluormethyl-chinolin
• C-2385
• FT-0687980
• RP27373
• SureCN8596437
• 2-(Trifluoromethyl)quinoline-4-carbonitrile ,97%
• J-506682
• DA-43427
• SB70665
• DTXSID40719866
• JTPAVLXWCPOQJJ-UHFFFAOYSA-N
• 2-(Trifluoromethyl)quinoline-4-carbonitrile 97%
• E70472
• SCHEMBL8596437
• 18706-26-8
• 2-(Trifluoromethyl)quinoline-4-carbonitrile ,97per cent

• Inchi： 1S/C11H5F3N2/c12-11(13,14)10-5-7(6-15)8-3-1-2-4-9(8)16-10/h1-5H
• InChI Key： JTPAVLXWCPOQJJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C2C=CC=CC2=N1)(F)F

Computed Properties

• Exact Mass: 222.04048265g/mol
• Monoisotopic Mass: 222.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 235.3±35.0 °C at 760 mmHg
• Flash Point: 128.6±27.3 °C

2-(Trifluoromethyl)quinoline-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(Trifluoromethyl)quinoline-4-carbonitrile

2-(Trifluoromethyl)quinoline-4-carbonitrile: A Comprehensive Overview

The compound 2-(Trifluoromethyl)quinoline-4-carbonitrile, identified by the CAS number 18706-26-8, is a highly specialized organic chemical with significant applications in various fields of research and industry. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of a trifluoromethyl group at the 2-position and a cyano group at the 4-position imparts unique electronic and structural properties to this molecule, making it a valuable compound in modern chemical synthesis and drug discovery.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 2-(Trifluoromethyl)quinoline-4-carbonitrile. Researchers have explored various strategies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the efficiency of synthesis but also reduce environmental impact, aligning with the principles of green chemistry. The compound's structure has been extensively studied using computational chemistry techniques, providing insights into its electronic properties and reactivity.

In terms of applications, 2-(Trifluoromethyl)quinoline-4-carbonitrile has shown promise in the field of pharmacology. Its ability to act as a building block for more complex molecules has made it a valuable intermediate in drug design. Recent studies have highlighted its potential as an anti-inflammatory agent and a modulator of cellular signaling pathways. Additionally, its fluorinated moiety contributes to enhanced stability and bioavailability, making it an attractive candidate for therapeutic applications.

The compound's electronic properties also make it suitable for use in materials science. Its conjugated system and electron-withdrawing groups enable applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its role as a component in organic semiconductors, demonstrating its potential to improve device performance through enhanced charge transport properties.

In conclusion, 2-(Trifluoromethyl)quinoline-4-carbonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.